molecular formula C14H14F7NO B4278693 N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide

N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide

Cat. No. B4278693
M. Wt: 345.26 g/mol
InChI Key: LQAMUWXYBRIOFC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide, also known as A-836,339, is a synthetic compound that belongs to the class of peripherally restricted cannabinoid receptor agonists. It was first synthesized by Abbott Laboratories in the early 2000s and has since been used in scientific research to study the physiological and biochemical effects of cannabinoid receptor activation.

Mechanism of Action

N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide exerts its effects by selectively binding to and activating the CB1 receptor in peripheral tissues. This results in the activation of downstream signaling pathways, such as the G-protein-coupled receptor signaling cascade, which ultimately leads to the physiological and biochemical effects of cannabinoid receptor activation.
Biochemical and physiological effects:
N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide has been shown to have a number of biochemical and physiological effects, including the modulation of glucose and lipid metabolism, the regulation of hepatic inflammation and fibrosis, and the modulation of immune function. Specifically, it has been shown to improve insulin sensitivity and glucose tolerance in animal models of type 2 diabetes, as well as to reduce hepatic steatosis and inflammation in models of nonalcoholic fatty liver disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide in lab experiments is its selectivity for the CB1 receptor in peripheral tissues, which allows for the study of the specific physiological effects of peripheral cannabinoid receptor activation without confounding effects from central nervous system activity. However, one limitation is that its effects may not fully reflect those of endogenous cannabinoid receptor activation, as it is a synthetic compound and may have different pharmacokinetic and pharmacodynamic properties.

Future Directions

There are a number of potential future directions for research involving N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide. One area of interest is the role of peripheral cannabinoid receptors in the regulation of metabolic homeostasis and the development of metabolic disorders such as obesity and type 2 diabetes. Another area of interest is the potential therapeutic applications of N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide in the treatment of liver disease, given its ability to modulate hepatic inflammation and fibrosis. Additionally, further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic properties of N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide and to optimize its use as a tool for studying peripheral cannabinoid receptor activation.

Scientific Research Applications

N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide has been widely used in scientific research to study the physiological and biochemical effects of cannabinoid receptor activation. Specifically, it has been shown to selectively activate the CB1 receptor in peripheral tissues, such as the liver, without affecting the central nervous system. This makes it an ideal tool for studying the role of peripheral cannabinoid receptors in various physiological processes.

properties

IUPAC Name

N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14F7NO/c1-7-4-5-10(8(2)6-7)9(3)22-11(23)12(15,16)13(17,18)14(19,20)21/h4-6,9H,1-3H3,(H,22,23)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LQAMUWXYBRIOFC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C(C)NC(=O)C(C(C(F)(F)F)(F)F)(F)F)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14F7NO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

345.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide
Reactant of Route 2
Reactant of Route 2
N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide
Reactant of Route 3
Reactant of Route 3
N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide
Reactant of Route 4
Reactant of Route 4
N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide
Reactant of Route 5
Reactant of Route 5
N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide
Reactant of Route 6
Reactant of Route 6
N-[1-(2,4-dimethylphenyl)ethyl]-2,2,3,3,4,4,4-heptafluorobutanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.